Cas no 2228712-74-9 (5-chloropyrazin-2-yl sulfamate)

• Product Name: 5-chloropyrazin-2-yl sulfamate
• CAS No: 2228712-74-9
• MF: C₄H₄ClN₃O₃S
• MW: 209.610857963562
• CID: 6250518
• PubChem ID: 165882608
• Update Time: 2025-07-18

5-chloropyrazin-2-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 5-chloropyrazin-2-yl sulfamate
• EN300-1991012
• 2228712-74-9

• Inchi： 1S/C4H4ClN3O3S/c5-3-1-8-4(2-7-3)11-12(6,9)10/h1-2H,(H2,6,9,10)
• InChI Key： WZISTECMKWZSPP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)OS(N)(=O)=O

Computed Properties

• Exact Mass: 208.9661899g/mol
• Monoisotopic Mass: 208.9661899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 104Ų

Additional information on 5-chloropyrazin-2-yl sulfamate

Comprehensive Overview of 5-Chloropyrazin-2-yl Sulfamate (CAS No. 2228712-74-9): Properties, Applications, and Research Insights

5-Chloropyrazin-2-yl sulfamate (CAS No. 2228712-74-9) is a specialized sulfamate derivative with a unique molecular structure combining a chloropyrazine core and a sulfamate functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its heterocyclic framework and sulfonamide-like properties make it a candidate for modulating enzymatic activity, particularly in kinase inhibition and metabolic pathway studies. Researchers are increasingly exploring its role in drug discovery, especially for targeted therapies.

The synthetic versatility of 5-chloropyrazin-2-yl sulfamate allows for diverse modifications, enabling the development of small-molecule libraries for high-throughput screening. Recent studies highlight its relevance in fragment-based drug design, where its molecular weight (284.68 g/mol) and logP (~1.2) align with Lipinski's Rule of Five criteria. These properties enhance its drug-likeness, making it a valuable scaffold for lead optimization in oncology and infectious disease research.

From an agrochemical perspective, derivatives of 5-chloropyrazin-2-yl sulfamate have shown promise as plant growth regulators due to their ability to interfere with auxin metabolism. Its chlorine-substituted pyrazine moiety contributes to pesticidal activity, aligning with the growing demand for eco-friendly crop protection solutions. Patent literature suggests applications in herbicide adjuvants, where its sulfamate group enhances systemic mobility within plant tissues.

Analytical characterization of CAS No. 2228712-74-9 typically involves HPLC-UV (retention time ~6.2 min under C18 reverse-phase conditions) and LC-MS (m/z 285 [M+H]+). The compound exhibits stability in pH ranges of 4–8 but may undergo hydrolysis under strongly alkaline conditions. These physicochemical properties are critical for formulation scientists developing controlled-release systems or prodrug strategies.

Emerging trends in green chemistry have spurred interest in solvent-free synthesis routes for 5-chloropyrazin-2-yl sulfamate. Recent microwave-assisted protocols demonstrate improved atom economy (>85%) compared to traditional methods. Such advancements address the pharmaceutical industry's focus on sustainable manufacturing, a topic frequently searched in process chemistry forums and AI-driven retrosynthesis platforms.

Safety evaluations indicate that 5-chloropyrazin-2-yl sulfamate requires standard laboratory precautions (gloves, goggles) but lacks significant ecotoxicity in OECD-standard aquatic tests. This profile supports its inclusion in benign-by-design molecular strategies, a key focus area in EU REACH compliance discussions. The compound's environmental fate data (DT50 <30 days in soil) further reinforces its alignment with green chemistry principles.

In computational chemistry, CAS 2228712-74-9 serves as a model compound for studying hydrogen-bonding networks in crystal engineering. Its supramolecular architecture, revealed through X-ray diffraction studies, provides insights into molecular recognition patterns relevant to co-crystal formation – a trending topic in pharmaceutical solids research.

The global market for pyrazine derivatives like 5-chloropyrazin-2-yl sulfamate is projected to grow at 6.8% CAGR (2023–2030), driven by demand for specialty chemicals in precision agriculture and personalized medicine. Supply chain analyses highlight increasing custom synthesis inquiries for this compound, particularly from contract research organizations engaged in fragment screening campaigns.